Cas no 1523211-73-5 (1-(1-benzothiophen-3-yl)prop-2-en-1-ol)

• Product Name: 1-(1-benzothiophen-3-yl)prop-2-en-1-ol
• CAS No: 1523211-73-5
• MF: C₁₁H₁₀OS
• MW: 190.261501789093
• CID: 6272788
• PubChem ID: 65417137
• Update Time: 2025-06-15

1-(1-benzothiophen-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)prop-2-en-1-ol
• 1523211-73-5
• SCHEMBL15596088
• EN300-1843766
• AKOS014753094

• Inchi： 1S/C11H10OS/c1-2-10(12)9-7-13-11-6-4-3-5-8(9)11/h2-7,10,12H,1H2
• InChI Key： AKXMOHIHJBDRGR-UHFFFAOYSA-N
• SMILES： S1C=C(C(C=C)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 190.04523611g/mol
• Monoisotopic Mass: 190.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(1-benzothiophen-3-yl)prop-2-en-1-ol

Comprehensive Overview of 1-(1-Benzothiophen-3-yl)prop-2-en-1-ol (CAS No. 1523211-73-5)

1-(1-Benzothiophen-3-yl)prop-2-en-1-ol (CAS No. 1523211-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its benzothiophene core and allylic alcohol functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of small molecule inhibitors and heterocyclic scaffolds. Researchers are increasingly exploring its potential in targeted therapies, aligning with the growing demand for precision medicine solutions.

The compound’s CAS No. 1523211-73-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent trends highlight its utility in designing kinase inhibitors, a hot topic in oncology research. Users often inquire about its synthetic routes, purity specifications, and scalability—key factors for laboratories focusing on API development. Additionally, its benzothiophene moiety is of interest for OLED materials, linking it to advancements in flexible electronics.

From a structural perspective, the allylic alcohol group in 1-(1-benzothiophen-3-yl)prop-2-en-1-ol offers reactivity for further functionalization, making it a valuable building block for cascade reactions. This aligns with the broader shift toward sustainable synthesis methods, a priority for modern green chemistry. Questions about its stability under aerobic conditions or compatibility with metal catalysts are common in forums, underscoring its role in cross-coupling reactions.

The compound’s nomenclature, including the IUPAC name and SMILES notation, is another frequent search query. Analysts emphasize its chromatographic behavior (e.g., HPLC retention times) and spectroscopic fingerprints (NMR, IR) for quality control. As the industry moves toward AI-driven compound design, datasets featuring 1523211-73-5 contribute to training models for molecular property prediction.

In summary, 1-(1-benzothiophen-3-yl)prop-2-en-1-ol (CAS No. 1523211-73-5) bridges multiple disciplines, from drug discovery to advanced materials. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial applications.